N-(4-acetamidophenyl)-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide

• IUPAC Name: N-(4-acetamidophenyl)-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C18H17N3O5S/c1-12(22)19-13-6-8-14(9-7-13)20-17(23)10-11-21-18(24)15-4-2-3-5-16(15)27(21,25)26/h2-9H,10-11H2,1H3,(H,19,22)(H,20,23)
• InChI Key: BMSQQKPAMGBQNG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CCN2C(=O)C3=CC=CC=C3S2(=O)=O
• Molecular Formula: C18H17N3O5S
• Molecular Weight: 387.4 g/mol

Description

N-(4-acetamidophenyl)-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. It is commonly referred to as ATB-346 and has been studied extensively for its anti-inflammatory properties.

Mechanism of Action

ATB-346 works by selectively targeting the cyclooxygenase-2 (COX-2) enzyme, which is responsible for producing prostaglandins that cause inflammation and pain. Unlike traditional NSAIDs, which also inhibit the COX-1 enzyme that is responsible for producing protective prostaglandins in the stomach and other organs, ATB-346 only targets the COX-2 enzyme, reducing the risk of gastrointestinal side effects.
Biochemical and Physiological Effects:
ATB-346 has been shown to have a number of biochemical and physiological effects, including reducing inflammation, pain, and fever. It has also been found to have antioxidant properties, which may help protect against oxidative stress and damage. Additionally, it has been shown to have a low risk of gastrointestinal side effects compared to traditional NSAIDs.

Advantages and Limitations for Lab Experiments

One advantage of using ATB-346 in lab experiments is its selectivity for the COX-2 enzyme, which allows for more targeted and specific studies of inflammation and pain. Additionally, its low risk of gastrointestinal side effects makes it a safer option for animal studies. However, one limitation is that it is a relatively new compound, and more research is needed to fully understand its potential applications and limitations.

Future Directions

There are several future directions for research on ATB-346. One area of interest is its potential use in cancer treatment, as it has been shown to have anti-tumor properties in animal models. Additionally, further studies are needed to determine its long-term safety and efficacy in humans. Finally, there is potential for the development of new drugs based on the structure of ATB-346 that could have even greater selectivity and efficacy in treating inflammation and pain.

Synthesis Methods

ATB-346 can be synthesized through a multistep process involving the reaction of 4-acetamidophenol with 2-mercaptobenzoic acid, followed by the addition of acetic anhydride and triethylamine. The resulting compound is then treated with 2,2,2-trifluoroacetic acid to obtain the final product.

Scientific Research Applications

ATB-346 has been studied for its potential applications in various fields, including pain management, inflammation, and cancer. It has been shown to have anti-inflammatory properties that are superior to those of traditional nonsteroidal anti-inflammatory drugs (NSAIDs) like aspirin and ibuprofen. Additionally, it has been found to be effective in reducing pain and inflammation in animal models of arthritis and other inflammatory conditions.